N-(4-Bromo-2-methylphenyl)-4-chlorobutanamide
Description
N-(4-Bromo-2-methylphenyl)-4-chlorobutanamide is a chemical compound that is commonly known as BML-210. This compound belongs to the class of amides and is often used in scientific research due to its potential therapeutic properties.
Scientific Research Applications
Antimicrobial Studies
This compound has been used in the synthesis of Schiff base ligands, which are known for their antimicrobial properties . These ligands, when coordinated with different metals, can result in complexes that exhibit significant activity against pathogenic microbes such as Escherichia coli, Staphylococcus aureus, and Candida albicans. The structure and nature of the ligand, as well as its metal complexes, play a crucial role in determining the antimicrobial efficacy.
Medicinal Chemistry
In medicinal chemistry, derivatives of this compound are explored for their potential therapeutic applications. Although specific data on “N-(4-Bromo-2-methylphenyl)-4-chlorobutanamide” is limited, structurally similar compounds have been studied for their roles in drug discovery and development processes. They are often part of a larger collection of chemicals used for early-stage pharmaceutical research .
Agricultural Chemistry
The compound’s derivatives may find applications in agricultural chemistry, particularly in the synthesis of new pesticides or herbicides. While direct references to its use in agriculture are not readily available, related compounds are often assessed for their effectiveness in protecting crops from pests and diseases .
Industrial Applications
In industrial settings, such compounds can be intermediates in the synthesis of more complex molecules. They may serve as building blocks in the creation of polymers, dyes, or other materials that require specific structural features provided by the bromo and chloro substituents .
Environmental Science
While direct applications in environmental science are not explicitly documented, compounds like “N-(4-Bromo-2-methylphenyl)-4-chlorobutanamide” could be used in environmental remediation processes or as analytical standards in environmental testing due to their unique chemical properties .
Biochemistry and Molecular Biology
In biochemistry and molecular biology, such compounds can be used to study protein-ligand interactions or as inhibitors in enzymatic reactions. They may also be part of assays to understand biological pathways or disease mechanisms. The compound’s ability to interact with various biological molecules makes it a valuable tool for researchers in these fields .
properties
IUPAC Name |
N-(4-bromo-2-methylphenyl)-4-chlorobutanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrClNO/c1-8-7-9(12)4-5-10(8)14-11(15)3-2-6-13/h4-5,7H,2-3,6H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVKWOTSDGKQQDX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Br)NC(=O)CCCCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Bromo-2-methylphenyl)-4-chlorobutanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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